3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide
Overview
Description
3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide (also known as 3-BTIQBS) is an organic molecule belonging to the class of triazole-based sulfonamides. It has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
3-BTIQBS has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. In chemistry, it has been used as a reagent for the synthesis of various organic compounds. In biochemistry, it has been used to study the structure and function of proteins. In pharmacology, it has been studied for its potential use as an anti-inflammatory drug.
Mechanism of Action
The mechanism of action of 3-BTIQBS is not fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. By inhibiting COX-2, 3-BTIQBS may reduce inflammation and pain.
Biochemical and Physiological Effects
3-BTIQBS has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, it has been shown to have anti-tumor activity in cell culture studies. It has also been shown to have antioxidant and neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-BTIQBS for laboratory experiments is its availability and low cost. It is also relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that 3-BTIQBS is not approved for use in humans and should only be used in laboratory experiments.
Future Directions
There are several potential future directions for 3-BTIQBS. These include further studies on its anti-inflammatory, analgesic, and anti-tumor activities. In addition, further studies are needed to explore its potential use as an antioxidant and neuroprotective agent. Additionally, further research is needed to determine the exact mechanism of action of 3-BTIQBS and to identify potential side effects. Finally, further research is needed to explore the potential use of 3-BTIQBS in the treatment of various diseases.
Synthesis Methods
3-BTIQBS can be synthesized from 4-butyl-1H-1,2,3-triazole and isoquinolin-5-ylbenzene sulfonyl chloride. The reaction of these two components in the presence of a base such as potassium carbonate or sodium hydroxide forms 3-BTIQBS. The reaction is carried out in an inert atmosphere such as argon to prevent oxidation of the reactants. The reaction is typically carried out at room temperature, but it can be accelerated by increasing the temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 3-(4-butyl-1H-1,2,3-triazol-1-yl)benzenesulfonamide, which is synthesized from 4-butyl-1H-1,2,3-triazole and 3-chlorobenzenesulfonamide. The second intermediate is N-(isoquinolin-5-yl)benzenesulfonamide, which is synthesized from isoquinoline and 3-chlorobenzenesulfonamide. These two intermediates are then coupled together using a copper-catalyzed azide-alkyne cycloaddition reaction to form the final product.", "Starting Materials": [ "4-butyl-1H-1,2,3-triazole", "3-chlorobenzenesulfonamide", "isoquinoline", "copper sulfate", "sodium ascorbate", "sodium azide", "sodium hydroxide", "acetonitrile", "water" ], "Reaction": [ "Synthesis of 3-(4-butyl-1H-1,2,3-triazol-1-yl)benzenesulfonamide:", "Step 1: Dissolve 4-butyl-1H-1,2,3-triazole (1.0 equiv) and sodium azide (1.2 equiv) in acetonitrile.", "Step 2: Add 3-chlorobenzenesulfonamide (1.0 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the reaction mixture and wash the solid with water.", "Step 4: Dry the solid under vacuum to obtain 3-(4-butyl-1H-1,2,3-triazol-1-yl)benzenesulfonamide.", "Synthesis of N-(isoquinolin-5-yl)benzenesulfonamide:", "Step 1: Dissolve isoquinoline (1.0 equiv) and sodium hydroxide (2.0 equiv) in water.", "Step 2: Add 3-chlorobenzenesulfonamide (1.0 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and filter the precipitated solid.", "Step 4: Wash the solid with water and dry under vacuum to obtain N-(isoquinolin-5-yl)benzenesulfonamide.", "Coupling of the two intermediates:", "Step 1: Dissolve 3-(4-butyl-1H-1,2,3-triazol-1-yl)benzenesulfonamide (1.0 equiv), N-(isoquinolin-5-yl)benzenesulfonamide (1.0 equiv), copper sulfate (0.1 equiv), and sodium ascorbate (0.2 equiv) in acetonitrile.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Filter the reaction mixture and wash the solid with water.", "Step 4: Dry the solid under vacuum to obtain the final product, 3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide." ] } | |
CAS RN |
1985601-90-8 |
Product Name |
3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide |
Molecular Formula |
C21H21N5O2S |
Molecular Weight |
407.5 |
Purity |
95 |
Origin of Product |
United States |
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